Cas no 2648937-35-1 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid
• CAS No: 2648937-35-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5976579
• PubChem ID: 165747595
• Update Time: 2025-05-19

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid
• EN300-1490308
• 2648937-35-1
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-2-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-6-26(5,23(30)31)28-22(29)21(25(2,3)4)27-24(32)33-15-20-18-13-9-7-11-16(18)17-12-8-10-14-19(17)20/h7-14,20-21H,6,15H2,1-5H3,(H,27,32)(H,28,29)(H,30,31)/t21-,26?/m1/s1
• InChI Key： HRJFEWCCELWPHV-OSMGYRLQSA-N
• SMILES： O(C(N[C@H](C(NC(C(=O)O)(C)CC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid

Comprehensive Analysis of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid (CAS No. 2648937-35-1)

In the rapidly evolving field of peptide synthesis and pharmaceutical research, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid (CAS No. 2648937-35-1) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely utilized in drug discovery and biotechnology. The compound's unique structural features, including its sterically hindered side chains and chiral centers, make it invaluable for designing peptides with enhanced stability and bioavailability.

The growing demand for custom peptide synthesis and therapeutic peptides has propelled research into advanced building blocks like 2648937-35-1. Recent trends in personalized medicine and targeted drug delivery systems have further highlighted the importance of such specialized amino acid derivatives. Researchers frequently search for "Fmoc-amino acid applications" or "peptide synthesis optimization techniques," reflecting the compound's relevance in contemporary scientific discourse.

From a chemical perspective, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid exhibits several noteworthy characteristics. The Fmoc protecting group (9-fluorenylmethoxycarbonyl) provides excellent stability during peptide elongation while allowing mild base-mediated deprotection. The compound's branched aliphatic side chains contribute to increased peptide hydrophobicity, a feature particularly valuable when engineering membrane-permeable therapeutic agents. These structural attributes address common search queries such as "how to improve peptide stability" and "methods for enhancing drug-like properties of peptides."

The synthesis and application of CAS 2648937-35-1 align perfectly with current industry needs for high-purity peptide intermediates. Quality control parameters for this compound typically include HPLC purity assessment, chiral purity verification, and moisture content analysis - topics frequently searched by quality assurance professionals in pharmaceutical manufacturing. The compound's compatibility with automated peptide synthesizers makes it particularly attractive for researchers investigating "high-throughput peptide production" or "automated SPPS protocols."

In the context of green chemistry initiatives, the environmental profile of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid has become an area of investigation. Modern researchers are increasingly searching for "sustainable peptide synthesis methods" and "eco-friendly protecting groups," prompting studies into the compound's biodegradability and waste management considerations during large-scale production.

The analytical characterization of 2648937-35-1 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and chiral HPLC. These methods address common quality-related search queries like "how to validate peptide building blocks" or "analytical methods for Fmoc-amino acids." The compound's well-defined spectral signatures and chromatographic behavior make it a reliable choice for rigorous pharmaceutical applications where consistency and reproducibility are paramount.

Looking toward future applications, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid shows promise in emerging areas such as peptide-based vaccines and diagnostic agents. These applications respond to trending searches about "next-generation peptide therapeutics" and "innovative uses of modified amino acids." The compound's structural versatility allows for incorporation into complex architectures being explored for targeted cancer therapies and neurological disorder treatments.

Storage and handling recommendations for CAS 2648937-35-1 reflect standard practices for Fmoc-protected amino acids, typically suggesting storage at -20°C under inert atmosphere. These protocols address frequently asked questions about "proper storage of peptide synthesis reagents" and "extending shelf life of sensitive compounds." Proper material handling ensures consistent performance in critical applications ranging from academic research to commercial peptide production.

The economic landscape for specialized amino acid derivatives like 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid reflects the broader growth in the peptide therapeutics market. Industry analysts tracking "peptide synthesis reagent trends" or "specialty chemicals market growth" recognize the increasing importance of such high-value intermediates. The compound's role in developing generic peptide drugs and biosimilars further enhances its commercial significance.

From a regulatory standpoint, 2648937-35-1 falls into the category of pharmaceutical intermediates, subject to appropriate Good Manufacturing Practice (GMP) guidelines when intended for drug substance production. This addresses common regulatory queries such as "quality standards for peptide synthesis materials" and "GMP requirements for API intermediates." The compound's well-characterized nature facilitates regulatory compliance in various jurisdictions.

In conclusion, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid (CAS No. 2648937-35-1) represents a sophisticated tool in modern peptide science, addressing multiple current research needs and industrial applications. Its continued relevance is ensured by ongoing developments in peptide-based drug discovery, bioconjugation chemistry, and therapeutic protein engineering - all areas generating substantial interest in both academic literature and commercial R&D pipelines.